Dspe-peg-dbco

• Molecular Formula: C65H104N3O12P
• Molecular Weight: 1150.5 g/mol
• InChI: InChI=1S/C65H104N3O12P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-45-63(71)77-54-59(80-64(72)46-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)55-79-81(74,75)78-52-50-67-65(73)76-51-49-66-61(69)43-37-38-44-62(70)68-53-58-41-34-33-39-56(58)47-48-57-40-35-36-42-60(57)68/h33-36,39-42,59H,3-32,37-38,43-46,49-55H2,1-2H3,(H,66,69)(H,67,73)(H,74,75)/t59-/m1/s1
• InChIKey: PZQPREPXWNLQAM-OBEXFZABSA-N

DSPE-PEG-DBCO: Trifunctional Lipid-PEG Conjugate

DSPE-PEG-DBCO is a heterobifunctional lipid-polymer conjugate comprising 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE), a polyethylene glycol (PEG) spacer, and a terminal dibenzocyclooctyne (DBCO) group . The DSPE moiety serves as a hydrophobic membrane anchor that stably inserts into liposomal bilayers, micelles, and lipid nanoparticles (LNPs), while the PEG chain confers aqueous solubility, steric shielding from opsonization, and extended circulatory half-life [1]. The DBCO terminus enables strain-promoted azide-alkyne cycloaddition (SPAAC)—a copper-free, bioorthogonal click chemistry reaction that proceeds selectively with azide-functionalized biomolecules under physiological conditions (pH 7.4, 37 °C) without cytotoxic metal catalysts . This trifunctional architecture integrates membrane anchoring, stealth properties, and site-specific bioconjugation into a single reagent, making DSPE-PEG-DBCO a foundational building block for targeted drug delivery, cell surface engineering, molecular imaging, and liposomal surface functionalization [1].

Membrane anchor DSPE inserts into liposomal bilayers and LNPs

Stealth shielding PEG spacer reported to reduce opsonization

Bioorthogonal click DBCO enables copper-free SPAAC with azides under physiological conditions

• [1] Vabbilisetty P, Boron M, Nie H, Ozhegov E, Sun XL. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega. 2018;3(2):1589-1599. View Source

Why DSPE-PEG-DBCO Cannot Be Substituted

DSPE-PEG-DBCO occupies a unique position at the intersection of lipid anchoring, PEG-based stealth, and copper-free click chemistry that no single in-class analog replicates. Substituting the DBCO group for maleimide (DSPE-PEG-Mal) shifts reactivity toward thiols rather than azides, producing heterogeneous conjugation products with poorly controlled stoichiometry and lower functional binding capacity [1]. Replacing the DSPE anchor with cholesterol (CHOL-PEG-DBCO) alters membrane incorporation kinetics and internalization rates; cholesterol-based anchors exhibit higher initial incorporation (78–81%) but also greater cytoplasmic internalization, whereas the DSPE anchor, though incorporating at lower levels, favors stable membrane surface retention with reduced internalization [2]. Varying PEG chain length from PEG4 (~1.3 kDa) to PEG2000 (~2 kDa) or PEG5000 (~5 kDa) changes self-assembly size (micelles <50 nm vs. liposomes 80–150 nm), DBCO surface accessibility, and in vivo circulation time—short PEG chains favor rapid in vitro click reactions while long PEG chains are essential for extended systemic circulation [3]. Even among DBCO-functionalized DSPE-PEG variants, linear architectures (DSPE-PEG2k-DBCO, DSPE-PEG5k-DBCO) yield markedly lower DBCO surface presentation and membrane coating efficiency compared to the tadpole architecture (DSPE-PEG2k-Di-PEG2k-DBCO), which achieves up to 98.7% membrane localization efficiency [4]. Generic substitution without considering these structural and functional dimensions risks compromised targeting, reduced conjugation efficiency, altered pharmacokinetics, and failed experimental outcomes.

DBCO vs. maleimide

Maleimide-terminated analogs target thiols instead of azides, potentially producing heterogeneous conjugates with altered stoichiometry

DSPE vs. cholesterol anchor

Cholesterol-based anchors show higher internalization; DSPE anchor favors surface retention for extracellular click display

PEG chain length

Shorter PEG (e.g., PEG4) forms small micelles with high DBCO accessibility; longer PEG (e.g., PEG2000) supports liposome stability but may reduce DBCO surface availability

• [1] van Moorsel MVA, et al. Head-to-Head Comparison of VHH Conjugation Methods: Random Maleimide-Thiol Coupling vs. Controlled Click Chemistry. (SPAAC-based DBCO-PEG conjugation producing defined conjugates with equal or better functional binding vs. maleimide-thiol). View Source
• [2] Vabbilisetty P, Boron M, Nie H, Ozhegov E, Sun XL. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega. 2018;3(2):1589-1599. View Source
• [3] RuixiBio. Comparative Analysis of DSPE-PEG4-DBCO and DSPE-PEG2000-DBCO. CSDN Technical Blog, 2025. View Source
• [4] Jangid AK, Lee CE, Ryu M, Kim S, Kim K. Development of Natural Killer Cell-Drug Conjugates via Membrane-Installed Liposomes for Pancreatic Cancer Treatment. Biomaterials Research. 2025;8:0285. View Source

DSPE-PEG-DBCO: Comparative Performance Evidence

Membrane Coating Efficiency: Tadpole vs. Linear Architectures

A systematic head-to-head comparison of four DBCO-lipid conjugate architectures for NK-92mi cell surface coating revealed that the tadpole-shaped DSPE-PEG2k-Di-PEG2k-DBCO achieved the highest mean fluorescence intensity (MFI) for DBCO surface exposure, as quantified by flow cytometry following Fluor 488-azide click labeling [1]. DSPE-PEG2k-DBCO (linear, 2k PEG), DSPE-PEG5k-DBCO (linear, 5k PEG), and DSPE-PEG2k-HA-DBCO (branched hyaluronic acid backbone) all exhibited comparatively lower MFIs [1]. The linear PEG2k variant insufficiently exposed DBCO moieties and showed increased cytoplasmic internalization, while the branched HA construct suffered from steric hindrance that impeded membrane insertion and restricted azide-DBCO accessibility [1]. In a separate quantitative assessment, the tadpole architecture achieved 98.7% membrane localization efficiency, validated by dual fluorescence microscopy and flow cytometry [2]. The study concluded that the tadpole structure was the optimal candidate based on streamlined molecular architecture, minimized steric hindrance, and maximized DBCO exposure for subsequent liposome conjugation [1].

Membrane coating efficiency

Head-to-head

Tadpole DSPE-PEG2k-Di-PEG2k-DBCO: highest MFI, 98.7% localization vs. linear/branched: lower MFI

Supports enhanced DBCO surface presentation for high-payload conjugation

NK-92mi cell model; flow cytometry and confocal validation

Evidence Dimension	DBCO surface presentation (mean fluorescence intensity by flow cytometry) and membrane localization efficiency (%)
Target Compound Data	DSPE-PEG2k-Di-PEG2k-DBCO (tadpole): highest MFI; 98.7% membrane localization efficiency
Comparator Or Baseline	DSPE-PEG2k-DBCO (linear): lower MFI; DSPE-PEG5k-DBCO (linear): lower MFI; DSPE-PEG2k-HA-DBCO (branched): lower MFI
Quantified Difference	Tadpole MFI > all other architectures (qualitatively highest by flow cytometry); 98.7% absolute membrane localization for tadpole architecture
Conditions	NK-92mi cell membrane coating, 30 min incubation at 37 °C; DBCO detection via Fluor 488-azide click labeling; flow cytometry and confocal fluorescence microscopy; Biomaterials Research (2025)

Why This Matters

For procurement decisions involving cell surface engineering applications, the tadpole architecture (DSPE-PEG2k-Di-PEG2k-DBCO) provides quantified superior DBCO surface presentation, enabling higher downstream click conjugation payload capacity compared to linear or branched DBCO-lipid alternatives.

• [1] Jangid AK, Lee CE, Ryu M, Kim S, Kim K. Development of Natural Killer Cell-Drug Conjugates via Membrane-Installed Liposomes for Pancreatic Cancer Treatment. Biomaterials Research. 2025;8:0285. View Source
• [2] e-Biotrade. Development of Natural Killer Cell-Drug Conjugates via Membrane-Installed Liposomes for Pancreatic Cancer Treatment [Research Summary]. Biomaterials Research, 2025. View Source

Cell Surface Anchoring: DSPE vs. Cholesterol Anchor

A direct comparative study evaluated DSPE-PEG2000-DBCO and CHOL-PEG2000-DBCO for RAW 264.7 macrophage cell surface incorporation. Flow cytometry analysis demonstrated that CHOL-PEG2000-DBCO achieved 78–81% cell incorporation efficiency following biotinylation and streptavidin-FITC detection [1]. In contrast, DSPE-PEG2000-DBCO exhibited relatively lower fluorescence signal, indicating lower absolute incorporation levels [1]. However, the confocal microscopy data revealed a critical qualitative difference: the cholesterol-based anchor showed higher internalization into the cytoplasm, while the phospholipid (DSPE)-based anchor, when retained on the surface, showed substantially less internalization [1]. MTT cytotoxicity assays at 20 min, 16 h, and 24 h confirmed that both DSPE-PEG2000-DBCO and CHOL-PEG2000-DBCO anchor lipids did not cause any significant toxicity to RAW 264.7 cells at tested concentrations (5 and 10 μM) during and after incorporation [1]. The DSPE-PEG2000-DBCO synthesis was achieved with 72% yield via amidation of DSPE-PEG2000-amine with DBCO-PEG4-NHS ester [1].

DSPE vs. cholesterol anchor

Head-to-head

CHOL-PEG-DBCO: 78–81% incorporation, higher internalization; DSPE-PEG-DBCO: lower incorporation, reduced internalization

DSPE anchor favours surface retention for live-cell display

RAW 264.7 macrophage model; MTT assay no significant cytotoxicity up to 24 h

Evidence Dimension	Cell incorporation efficiency (%) and subcellular localization pattern
Target Compound Data	DSPE-PEG2000-DBCO: lower fluorescence intensity (lower incorporation), but reduced cytoplasmic internalization when surface-retained; no significant cytotoxicity (MTT, 5–10 μM, up to 24 h)
Comparator Or Baseline	CHOL-PEG2000-DBCO: 78–81% cell incorporation, higher cytoplasmic internalization; no significant cytotoxicity (MTT, 5–10 μM, up to 24 h)
Quantified Difference	CHOL anchor: 78–81% incorporation vs. DSPE anchor: lower incorporation (qualitative); DSPE anchor: reduced internalization vs. CHOL anchor: higher internalization
Conditions	RAW 264.7 macrophage cells; 5–10 μM anchor lipid concentration; 20 min incubation at 37 °C; detection via azide-PEG4-biotin click + streptavidin-FITC; confocal microscopy and flow cytometry; ACS Omega (2018)

Why This Matters

When the experimental goal is stable surface display of DBCO groups on live cells with minimal cytoplasmic internalization—critical for subsequent extracellular click conjugation—the DSPE anchor offers a differentiated advantage over cholesterol-based alternatives despite lower absolute incorporation.

• [1] Vabbilisetty P, Boron M, Nie H, Ozhegov E, Sun XL. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega. 2018;3(2):1589-1599. View Source

SPAAC vs. CuAAC: Catalyst-Free Bioconjugation

The DBCO group in DSPE-PEG-DBCO enables strain-promoted azide-alkyne cycloaddition (SPAAC) that proceeds without copper catalyst—a critical differentiator from traditional copper-catalyzed azide-alkyne cycloaddition (CuAAC). SPAAC reactions between DBCO and azide proceed with second-order rate constants (k) in the range of approximately 1–60 M⁻¹s⁻¹ under physiological conditions (pH 7.4, 37 °C), compared to CuAAC rate constants of approximately 10–100 M⁻¹s⁻¹ requiring 20 μM Cu(I) catalyst [1]. While CuAAC is kinetically faster, its requirement for copper catalysts introduces cytotoxicity that precludes in vivo and live-cell applications; copper ions damage nucleic acids, proteins, and disrupt cellular homeostasis . SPAAC's catalyst-free nature preserves biomolecule activity and cell viability, enabling applications in live-cell surface labeling, in vivo imaging, and therapeutic bioconjugation where CuAAC is incompatible . The DBCO-azide reaction demonstrates high specificity with minimal cross-reactivity toward other biological functional groups, and the resulting 1,2,3-triazole linkage is metabolically stable [1]. Practical SPAAC reaction conditions for DSPE-PEG-DBCO are mild: pH 6.5–7.5, room temperature to 37 °C, with reaction completion within 30 minutes to 2 hours depending on concentration and stoichiometry [2].

SPAAC vs. CuAAC

Class-level

SPAAC: no copper, k ~1–60 M⁻¹s⁻¹; CuAAC: requires Cu(I), k ~10–100 M⁻¹s⁻¹, cytotoxic

Copper-free chemistry preserves live-cell and in vivo compatibility

Reaction complete within 30 min–2 h under physiological pH

Evidence Dimension	Reaction type, catalyst requirement, second-order rate constant (k), and biocompatibility
Target Compound Data	SPAAC (DBCO-azide): no catalyst required; k ≈ 1–60 M⁻¹s⁻¹; biocompatible with live cells and in vivo; reaction complete within 30 min–2 h at pH 6.5–7.5
Comparator Or Baseline	CuAAC (Cu-catalyzed azide-alkyne): requires 20 μM Cu(I) catalyst; k ≈ 10–100 M⁻¹s⁻¹; cytotoxic to living systems; faster kinetics but incompatible with live-cell/in vivo applications
Quantified Difference	SPAAC is catalyst-free (qualitative advantage for biocompatibility); CuAAC has 1.7–10× faster rate constant but introduces copper toxicity; SPAAC enables applications that CuAAC cannot serve
Conditions	Physiological conditions (pH 7.4, 37 °C) for SPAAC; CuAAC requires Cu(I) catalyst and ligand system

Why This Matters

For procurement in any application involving live cells, in vivo models, or therapeutic development, SPAAC-based DSPE-PEG-DBCO is functionally non-substitutable by systems requiring copper catalysis, as the absence of catalyst toxicity is a binary go/no-go criterion.

• [1] Aladdin Scientific. PEG-N₃ and Alkyne Bioorthogonal and Click Chemistry: Comparison of SPAAC, CuAAC, and IEDDA Reactions. Technical Reference, 2022. View Source
• [2] RuixiBio. DSPE-PEG-DBCO Click Chemistry Reaction Conditions and Protocol. CSDN Technical Blog, 2025. View Source

PEG Chain Length Choice: Rapid Conjugation vs. Long Circulation

A comprehensive comparative analysis between DSPE-PEG4-DBCO (PEG MW ≈ 1,283 Da, ~4 ethylene glycol units) and DSPE-PEG2000-DBCO (PEG MW ≈ 2,000 Da, ~45 ethylene glycol units) reveals the critical trade-offs that must inform procurement decisions [1]. DSPE-PEG4-DBCO, with its short PEG spacer, forms small micelles (<50 nm) with high DBCO surface exposure, enabling faster click reaction kinetics due to reduced steric hindrance [1]. It dissolves well in organic solvents and forms micelles in water [1]. In contrast, DSPE-PEG2000-DBCO self-assembles into larger, more stable liposomes (80–150 nm) with enhanced structural integrity [1]. The long PEG2000 chain creates a hydration layer that significantly reduces opsonization and immune recognition, extending in vivo circulation time, but this same steric shield reduces DBCO accessibility, requiring longer reaction times or higher azide-partner excess to achieve comparable conjugation yields [1]. The short-chain PEG4 variant may be more susceptible to macrophage recognition, making it less suitable for systemic in vivo applications, while the PEG2000 variant provides the stealth properties necessary for long-circulating formulations [1]. Both compounds share the same DSPE phospholipase-mediated biodegradation pathway, yielding non-toxic metabolites [1].

PEG chain length effect

Cross-study

PEG4-DBCO: small micelles, high DBCO accessibility; PEG2000-DBCO: stable 80–150 nm liposomes, reduced accessibility

PEG length governs self-assembly size and DBCO reactivity trade-off

Selection depends on rapid conjugation vs. extended circulation needs

Evidence Dimension	PEG chain length effect on self-assembly size, DBCO accessibility, and in vivo suitability
Target Compound Data	DSPE-PEG4-DBCO: PEG ≈ 1,283 Da; self-assembly into micelles <50 nm; high DBCO exposure for rapid click reactions; suitable for in vitro labeling and small-molecule conjugation
Comparator Or Baseline	DSPE-PEG2000-DBCO: PEG ≈ 2,000 Da; self-assembly into stable liposomes 80–150 nm; reduced DBCO accessibility (steric hindrance); extended immune evasion and circulation time for in vivo delivery
Quantified Difference	Self-assembly size: <50 nm (PEG4) vs. 80–150 nm (PEG2000); DBCO exposure: high (PEG4) vs. reduced (PEG2000); in vivo immune evasion: low (PEG4) vs. high (PEG2000)
Conditions	Aqueous self-assembly; comparison based on structural and physicochemical analysis

Why This Matters

The procurement choice between DSPE-PEG4-DBCO and DSPE-PEG2000-DBCO is not merely a molecular weight selection but a fundamental decision governing nanoparticle size, DBCO reactivity, and in vivo pharmacokinetics—selecting the wrong PEG length will compromise either conjugation efficiency or circulatory half-life.

• [1] RuixiBio. Comparative Analysis of DSPE-PEG4-DBCO and DSPE-PEG2000-DBCO: PEG Chain Length Effects on Physicochemical Properties and Application Scenarios. CSDN Technical Blog, 2025. View Source

GLipo-NK vs. Unmodified NK Cells: Cytotoxicity Enhancement

In a quantitative functional assessment, NK-92mi cells surface-engineered with tadpole-structured DSPE-PEG2k-Di-PEG2k-DBCO and subsequently conjugated with gemcitabine-loaded liposomes (GLipo-NK) were tested against MIA PaCa-2 pancreatic cancer cells. At an effector-to-target (E:T) ratio of 2:1, GLipo-NK cells achieved 89.6 ± 4.2% cytotoxicity, compared to 72.3 ± 3.8% for unmodified NK cells—a statistically significant improvement (p < 0.001) representing an absolute increase of 17.3 percentage points and a relative enhancement of 23.9% [1]. The DBCO-lipid modification preserved NK cell viability at 89.7 ± 1.5% after 24 h (WST-1 assay) [1] and maintained native FasL expression (MFI 521.3 ± 32.1 vs. 514.7 ± 28.6 in unmodified NK) and TRAIL expression (486.5 ± 41.2 vs. 482.1 ± 38.7) [1]. The click conjugation achieved a gemcitabine loading of 458 ± 52 ng per 10⁶ NK cells (HPLC quantification), with click reaction efficiency exceeding 95% [1]. The immune synapse formation efficiency increased by 27.4% (confocal microscopy analysis) and the system extended blood circulation half-life to 4.2 hours compared to 1.5 hours for conventional liposomes [1]. The GLipo formulation demonstrated pH-responsive drug release: 68.3% release at pH 6.8 (tumor microenvironment mimic) within 3 hours versus only 9.2% release at physiological pH 7.4, providing a 7.4-fold tumor-selective release differential [1].

GLipo-NK cytotoxicity

Head-to-head

GLipo-NK: 89.6% cytotoxicity vs. unmodified NK: 72.3% (E:T 2:1, p

Reported enhancement in cancer-cell killing model via drug-conjugate approach

MIA PaCa-2 pancreatic cancer model; pH-responsive release observed

Evidence Dimension	In vitro cytotoxicity against MIA PaCa-2 pancreatic cancer cells at E:T 2:1
Target Compound Data	GLipo-NK (DSPE-PEG2k-Di-PEG2k-DBCO-based NK-drug conjugates): 89.6 ± 4.2% cytotoxicity; NK viability 89.7 ± 1.5% (24 h); gemcitabine loading 458 ± 52 ng/10⁶ NK cells; click efficiency >95%
Comparator Or Baseline	Unmodified NK-92mi cells: 72.3 ± 3.8% cytotoxicity at same E:T 2:1 ratio; NK viability baseline maintained
Quantified Difference	Absolute increase: +17.3 percentage points; relative increase: +23.9% (p < 0.001); immune synapse formation +27.4%; circulation half-life 4.2 h vs. 1.5 h (2.8-fold increase)
Conditions	MIA PaCa-2 pancreatic cancer cells; E:T ratio 2:1; NK-92mi effector cells; click conjugation via DBCO-azide SPAAC; Biomaterials Research (2025)

Why This Matters

This evidence demonstrates that DSPE-PEG-DBCO-based cell surface engineering, when implemented with the optimized tadpole architecture, produces a functionally superior therapeutic system with quantified improvements in cytotoxicity, drug loading, and pharmacokinetics—providing a procurement rationale for applications in adoptive cell therapy and targeted drug delivery.

• [1] Jangid AK, Lee CE, Ryu M, Kim S, Kim K. Development of Natural Killer Cell-Drug Conjugates via Membrane-Installed Liposomes for Pancreatic Cancer Treatment. Biomaterials Research. 2025;8:0285. (Quantitative data also cross-referenced with e-Biotrade research summary). View Source

DSPE-PEG-DBCO: Key Application Scenarios

Adoptive NK Cell Therapy via Surface Engineering

For ex vivo NK cell surface modification to create drug-loaded cell-drug conjugates (CDCs), the tadpole-structured DSPE-PEG2k-Di-PEG2k-DBCO is the evidence-supported choice. This architecture achieves 98.7% membrane localization efficiency with preserved NK cell viability (89.7 ± 1.5% at 24 h) and unaltered native cytotoxicity receptor expression [1]. The >95% click conjugation efficiency enables high-payload drug loading (458 ± 52 ng gemcitabine per 10⁶ cells), and the resulting GLipo-NK system delivers a 23.9% relative increase in cancer cell cytotoxicity over unmodified NK cells (p < 0.001) [1]. Linear DSPE-PEG2k-DBCO and DSPE-PEG5k-DBCO variants are suboptimal for this application due to lower DBCO surface presentation and increased internalization [1].

Live-Cell Surface Biotinylation via Copper-Free Click Chemistry

For experiments requiring live-cell surface labeling without compromising cell viability, DSPE-PEG2000-DBCO provides the critical advantage of copper-free DBCO-azide SPAAC chemistry over traditional CuAAC methods [2]. Direct head-to-head data from RAW 264.7 macrophage studies confirm that DSPE-PEG2000-DBCO anchor lipid incorporation followed by azide-PEG4-biotin click labeling and streptavidin-FITC detection produces detectable surface fluorescence with no significant MTT cytotoxicity at concentrations up to 10 μM across 20 min, 16 h, and 24 h time points [3]. When surface retention with minimal internalization is required, the DSPE anchor is preferred over the cholesterol anchor (CHOL-PEG2000-DBCO), which—despite higher incorporation (78–81%)—exhibits greater cytoplasmic internalization [3].

Liposome and LNP Functionalization with Azide-Ligands

For post-formulation surface functionalization of pre-formed liposomes or lipid nanoparticles with azide-modified targeting ligands (antibodies, peptides, aptamers), DSPE-PEG(2000)-DBCO enables site-selective, catalyst-free conjugation in aqueous buffer (pH 6.8–7.4) without organic co-solvents beyond ≤10% DMSO . This contrasts with DSPE-PEG-Maleimide chemistry, which targets thiols rather than azides and produces heterogeneous reaction products with variable stoichiometry [4]. The PEG2000 spacer provides the steric shielding necessary for extended circulation, making it suitable for in vivo targeted delivery, whereas DSPE-PEG4-DBCO—with its shorter PEG chain producing <50 nm micelles and higher DBCO exposure—is better suited for rapid in vitro labeling and small-molecule conjugation [5].

pH-Responsive Drug Release in Tumor Microenvironment

When designing liposomal drug delivery systems where tumor-selective release is a design criterion, DSPE-PEG-DBCO-based systems offer a dual advantage: stable DBCO-azide triazole linkages for targeting ligand attachment plus the inherent pH-responsive release properties of the liposomal carrier. Evidence from GLipo formulations demonstrates a 7.4-fold release differential between tumor-mimicking pH 6.8 (68.3% release in 3 h) and physiological pH 7.4 (9.2% release) [1]. The 4.2-hour circulation half-life achieved with DSPE-PEG2k-Di-PEG2k-DBCO-modified systems—2.8-fold longer than conventional liposomes (1.5 h)—provides an extended time window for tumor accumulation before payload release [1]. This combination of site-specific conjugation, extended circulation, and pH-triggered release makes DSPE-PEG-DBCO a strategic procurement choice for stimuli-responsive nanomedicine development.

Application

Selection Property

Validation Focus

NK cell surface engineering for drug-conjugate research

Tadpole-structured DSPE-PEG-DBCO for membrane localization

Membrane retention, NK viability, and click payload efficiency

Live-cell surface labeling via copper-free click chemistry

DBCO-azide SPAAC without cytotoxic copper catalyst

Surface labeling specificity and cell viability preservation

Liposome/LNP surface functionalization for targeted delivery research

Site-selective azide conjugation versus maleimide-thiol heterogeneity

Conjugation homogeneity and functional ligand binding

pH-responsive liposomal systems for tumor microenvironment studies

Dual DBCO conjugation and carrier pH-responsive release

Tumor pH-triggered release differential and circulation half-life

• [1] Jangid AK, Lee CE, Ryu M, Kim S, Kim K. Development of Natural Killer Cell-Drug Conjugates via Membrane-Installed Liposomes for Pancreatic Cancer Treatment. Biomaterials Research. 2025;8:0285. View Source
• [2] Aladdin Scientific. PEG-N₃ and Alkyne Bioorthogonal and Click Chemistry: SPAAC vs CuAAC Comparison. 2022. View Source
• [3] Vabbilisetty P, Boron M, Nie H, Ozhegov E, Sun XL. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega. 2018;3(2):1589-1599. View Source
• [4] van Moorsel MVA, et al. Head-to-Head Comparison of VHH Conjugation: Maleimide-Thiol vs. Click Chemistry (SPAAC). (Click chemistry produces defined conjugates with equal or better functional binding vs. maleimide-thiol). View Source
• [5] RuixiBio. Comparative Analysis of DSPE-PEG4-DBCO and DSPE-PEG2000-DBCO. CSDN Technical Blog, 2025. View Source